Cas no 1366887-48-0 (1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid
• CAS No: 1366887-48-0
• MF: C₂₀H₃₀N₂O₄
• MW: 362.463205814362
• CID: 5752929
• PubChem ID: 165503452
• Update Time: 2025-05-24

1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1366887-48-0
• EN300-1454187
• 1-[(tert-butoxy)carbonyl]-4-[4-(diethylamino)phenyl]pyrrolidine-3-carboxylic acid
• 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C20H30N2O4/c1-6-21(7-2)15-10-8-14(9-11-15)16-12-22(13-17(16)18(23)24)19(25)26-20(3,4)5/h8-11,16-17H,6-7,12-13H2,1-5H3,(H,23,24)
• InChI Key： QZKHGVDCSMZWCU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C2C=CC(=CC=2)N(CC)CC)C1)=O

Computed Properties

• Exact Mass: 362.22055744g/mol
• Monoisotopic Mass: 362.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid

1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid (CAS No. 1366887-48-0)

The compound 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid (CAS No. 1366887-48-0) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as 1-t-BuOC-pyrrolidine derivative, has garnered attention due to its unique structural features and promising applications in drug development and material science.

Structural Analysis and Synthesis

The molecular structure of 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. The pyrrolidine ring is substituted at the 3-position with a carboxylic acid group and at the 4-position with a phenyl group that carries a diethylamino substituent. Additionally, the tert-butoxy carbonyl group is attached at the 1-position of the pyrrolidine ring, introducing a protecting group that plays a crucial role in synthetic chemistry.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly valuable for pharmacological studies.

Applications in Drug Development

Due to its unique structure, 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid has shown potential as a lead compound in drug discovery. The presence of the diethylamino group enhances the compound's ability to interact with biological targets, such as enzymes and receptors. Recent studies have demonstrated its activity as an inhibitor of certain kinases, making it a promising candidate for anti-cancer therapies.

Moreover, the tert-butoxy carbonyl group serves as an excellent protecting group during peptide synthesis, facilitating the construction of complex biomolecules. This feature has made the compound valuable in medicinal chemistry for the design of bioactive peptides and proteins.

Chemical Properties and Reactivity

The chemical properties of 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid are influenced by its functional groups. The carboxylic acid group imparts acidity, while the diethylamino group contributes basicity. These complementary properties make the compound amphoteric, enabling it to participate in both acid-base reactions and nucleophilic additions.

The tert-butoxy carbonyl group is highly susceptible to hydrolysis under acidic or basic conditions, leading to the formation of a corresponding amino alcohol. This reactivity has been exploited in various synthetic transformations, including peptide coupling reactions.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid is crucial for its safe handling and disposal. Preliminary studies suggest that the compound undergoes biodegradation under aerobic conditions, minimizing its persistence in natural environments.

Safety data indicates that exposure to this compound should be minimized due to its potential irritant effects on skin and eyes. Proper personal protective equipment (PPE), including gloves and goggles, should be used during handling.

Future Research Directions

Ongoing research on 1-(tert-butoxy)carbonyl-4-4-(diethylamino)phenylpyrrolidine-3-carboxylic acid focuses on expanding its applications in drug delivery systems and materials science. For instance, researchers are investigating its potential as a building block for self-assembling peptides that can form nanofibers or hydrogels for tissue engineering applications.

Additionally, efforts are underway to optimize the synthesis of this compound using green chemistry principles. The development of catalytic methods that reduce waste generation and energy consumption is a key area of interest.